Cas no 874788-21-3 (4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide
• CAS No: 874788-21-3
• MF: C₁₄H₂₁NO₄S₂
• MW: 331.450841665268
• CID: 6398169
• PubChem ID: 16268982
• Update Time: 2025-10-28

4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide
• F2547-0119
• 874788-21-3
• SR-01000022140-1
• Z45510178
• AKOS001176029
• 4-(tert-butyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzenesulfonamide
• SR-01000022140
• 4-tert-butyl-N-(1,1-dioxothiolan-3-yl)benzenesulfonamide
• AKOS016487240
• Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C14H21NO4S2/c1-14(2,3)11-4-6-13(7-5-11)21(18,19)15-12-8-9-20(16,17)10-12/h4-7,12,15H,8-10H2,1-3H3
• InChI Key： MNDLSCUKLJXMRC-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCS(=O)(=O)C2)(=O)=O)=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 331.09120050g/mol
• Monoisotopic Mass: 331.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 524.6±60.0 °C(Predicted)
• pka: 9.34±0.20(Predicted)

Additional information on 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide

4-Tert-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)benzene-1-sulfonamide: A Comprehensive Overview

CAS No 874788-21-3 refers to the compound 4-Tert-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)benzene-1-sulfonamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with a tert-butyl group and a thiolane derivative. The molecule's design allows for diverse functional properties, making it an interesting subject for research and development.

The synthesis of 4-Tert-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)benzene-1-sulfonamide involves a series of carefully controlled reactions, including nucleophilic substitution and coupling processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, which is essential for its application in specialized fields such as drug discovery and material science. The compound's stability under various conditions has been extensively studied, highlighting its suitability for use in demanding environments.

In terms of applications, CAS No 874788-21-3 has shown promise in the pharmaceutical industry as a potential drug candidate. Its sulfonamide group is known to exhibit bioactive properties, making it a valuable component in the development of new therapeutic agents. Additionally, the tert-butyl substituent enhances the molecule's lipophilicity, which can improve its pharmacokinetic profile. Recent studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways, offering new insights into its therapeutic potential.

The structural features of 4-Tert-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)benzene-1-sulfonamide also make it an attractive candidate for use in advanced materials. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts and sensors. Furthermore, the thiolane derivative within the molecule contributes to its versatility, enabling applications in polymer chemistry and electronic materials.

From an environmental perspective, the biodegradability and eco-friendliness of CAS No 874788-21-3 have been assessed to ensure sustainable practices in its production and use. Research indicates that the compound exhibits low toxicity to aquatic organisms under standard testing conditions, aligning with current regulations on chemical safety.

In conclusion, 4-Tert-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)benzene-1-sulfonamide, identified by its CAS number CAS No 874788-21-, represents a multifaceted compound with broad applications across various industries. Its unique chemical structure and functional groups position it as a key player in modern chemical innovation. Ongoing research continues to uncover new opportunities for this compound, ensuring its relevance in future scientific advancements.